Cas no 26646-31-1 (2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride)

• Product Name: 2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride
• CAS No: 26646-31-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD08691985
• CID: 914581
• PubChem ID: 17381699
• Update Time: 2025-05-20

2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-methylphenoxy)ethanamine
• [2-(2-Chloro-6-methylphenoxy)ethyl]amine hydrochloride
• 1-Amino-2-(2-chlor-6-methylphenoxy)aethan
• 2-(2-chloro-6-methylphenoxy)ethylamine
• AG-E-84135
• AGN-PC-01G5C5
• CTK4F8284
• SBB071783
• CHEMBL4532089
• AKOS006282316
• CS-0279458
• 26646-31-1
• DTXSID50589557
• 2-(2-Chloro-6-methylphenoxy)ethan-1-amine
• DB-191455
• EN300-1968690
• CHEMBRDG-BB 9071832
• SCHEMBL21601403
• F83491
• ALBB-023887
• 2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride

• MDL： MFCD08691985
• Inchi： 1S/C9H12ClNO/c1-7-3-2-4-8(10)9(7)12-6-5-11/h2-4H,5-6,11H2,1H3
• InChI Key： XQTNIUIUXWUNOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OCCN

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.68620

2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride

2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride: A Comprehensive Overview

2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride (CAS No. 26646-31-1) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and biomedical research. This compound, also known as CMPH, has gained considerable attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride.

Chemical Structure and Properties

2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride is a white to off-white crystalline solid with a molecular formula of C₁₀H₁₄ClNO·HCl. Its molecular weight is approximately 235.18 g/mol. The compound features a substituted phenyl ring with a chloro and methyl group at the 2 and 6 positions, respectively, and an ethylamine moiety attached to the phenyl ring via an ether linkage. The presence of the hydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various pharmaceutical formulations.

Synthesis Methods

The synthesis of 2-(2-chloro-6-methylphenoxy)ethylamine Hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-6-methylphenol with 2-bromoethanol in the presence of a base, followed by reductive amination using ammonia or an amine derivative. The final step involves the conversion of the free amine to the hydrochloride salt form using hydrogen chloride gas or hydrochloric acid.

An alternative approach involves the nucleophilic substitution of 2-chloro-6-methylphenol with ethylene oxide to form the corresponding ether, which is then subjected to reductive amination. This method offers better control over the reaction conditions and can yield higher purity products.

Biological Activities and Therapeutic Potential

2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride has been extensively studied for its biological activities and potential therapeutic applications. One of its key properties is its ability to act as a serotonin receptor agonist, particularly at the 5-HT_1A receptor subtype. This property makes it a promising candidate for the treatment of various neuropsychiatric disorders, including depression, anxiety, and schizophrenia.

Recent research has also explored the potential of CMPH in modulating other neurotransmitter systems. For instance, studies have shown that it can interact with dopamine receptors, particularly D₂, which may contribute to its antidepressant effects. Additionally, preliminary findings suggest that CMPH may have neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Clinical Trials and Safety Profile

The safety profile of 2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride has been evaluated in several preclinical studies. These studies have generally reported good tolerability and low toxicity at therapeutic doses. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the use of CMPH^{(CMPH)) for treating major depressive disorder (MDD). Early results from these trials have shown promising outcomes, with patients experiencing significant improvements in mood and quality of life without severe adverse effects.) for treating major depressive disorder (MDD). Early results from these trials have shown promising outcomes, with patients experiencing significant improvements in mood and quality of life without severe adverse effects.}

In addition to MDD, there are ongoing investigations into the potential use of CMPH for other conditions such as generalized anxiety disorder (GAD) and post-traumatic stress disorder (PTSD). These studies aim to provide a comprehensive understanding of the compound's therapeutic window and optimal dosing regimens.

Future Directions and Research Opportunities

The future of research on CMPH holds exciting possibilities. One area of focus is the development of novel drug delivery systems that can enhance the bioavailability and target specificity of this compound. For example, nanoparticle-based formulations may offer improved pharmacokinetic profiles and reduced side effects compared to traditional oral or injectable routes.

Another promising direction is the exploration of combination therapies involving CMPH strong>. Combining this compound with other established treatments such as selective serotonin reuptake inhibitors (SSRIs) or cognitive-behavioral therapy (CBT) may yield synergistic effects that could lead to more effective treatment outcomes.

In conclusion, 2-(2-Chloro-6-methylphenoxy)ethylamine Hydrochloride (CMPH) strong > represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential in neuropsychiatric disorders. Its unique chemical structure, favorable biological activities, and promising clinical results make it an exciting candidate for further research and development. p >